Cas no 338392-33-9 (1-(2-FLUOROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE OXIME)

• Product Name: 1-(2-FLUOROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE OXIME
• CAS No: 338392-33-9
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• CID: 5270547
• PubChem ID: 9560028
• Update Time: 2025-10-28

1-(2-FLUOROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE OXIME Chemical and Physical Properties

Names and Identifiers

• 1-(2-FLUOROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE OXIME
• (E)-N-{[1-(2-fluorophenyl)-1H-pyrrol-2-yl]methylidene}hydroxylamine
• HMS1365C11
• (NE)-N-[[1-(2-fluorophenyl)pyrrol-2-yl]methylidene]hydroxylamine

• Inchi： 1S/C11H9FN2O/c12-10-5-1-2-6-11(10)14-7-3-4-9(14)8-13-15/h1-8,15H/b13-8+
• InChI Key： HMBBKNMWCKFKMB-MDWZMJQESA-N
• SMILES： FC1C=CC=CC=1N1C=CC=C1/C=N/O

Computed Properties

• Exact Mass: 204.06989108g/mol
• Monoisotopic Mass: 204.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-(2-FLUOROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE OXIME

Introduction to 1-(2-FLUOROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE OXIME (CAS No. 338392-33-9)

1-(2-FLUOROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE OXIME, identified by its Chemical Abstracts Service (CAS) number 338392-33-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole derivatives class, characterized by its unique structural and functional properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The molecular structure of 1-(2-FLUOROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE OXIME consists of a pyrrole core substituted with a 2-fluorophenyl group and an oxime functional group at the 2-position of the pyrrole ring. The presence of the fluorine atom in the aromatic ring introduces electronic and steric effects that can modulate the reactivity and binding affinity of the compound, making it particularly interesting for drug design and development.

Recent advancements in medicinal chemistry have highlighted the potential of fluorinated pyrrole derivatives as scaffolds for novel therapeutic agents. The oxime group in 1-(2-FLUOROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE OXIME serves as a versatile handle for further chemical modifications, enabling the synthesis of complex molecules with tailored biological activities. This has led to increased interest in exploring its applications in the development of small-molecule drugs targeting various diseases.

In particular, studies have demonstrated that fluorinated pyrroles can exhibit enhanced metabolic stability and improved bioavailability, which are critical factors for drug efficacy. The oxime moiety, on the other hand, has been shown to participate in coordination interactions with metal ions, which can be exploited in the design of metal-based therapeutics. These properties make 1-(2-FLUOROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE OXIME a promising candidate for further investigation in medicinal chemistry.

Current research is focused on leveraging the structural features of 1-(2-FLUOROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE OXIME to develop novel pharmacophores. By incorporating this compound into drug-like molecules, scientists aim to identify compounds with improved pharmacokinetic profiles and target-specific interactions. Preliminary studies have shown encouraging results in terms of binding affinity and selectivity, suggesting its potential as a building block for next-generation therapeutics.

The synthesis of 1-(2-FLUOROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE OXIME involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to enhance the efficiency of its preparation. These advancements not only facilitate access to this compound but also contribute to the broader field of synthetic organic chemistry.

The versatility of 1-(2-FLUOROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE OXIME extends beyond its role as a synthetic intermediate. Its unique structural features have also been explored in materials science applications, where fluorinated pyrroles are used to develop functional materials with enhanced electronic properties. This interdisciplinary approach underscores the broad utility of this compound and highlights its significance in both pharmaceutical and materials research.

As our understanding of molecular interactions continues to evolve, compounds like 1-(2-FLUOROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE OXIME are expected to play a crucial role in shaping the future of drug discovery and development. By integrating cutting-edge synthetic strategies with computational modeling techniques, researchers aim to accelerate the identification and optimization of novel therapeutic agents based on this scaffold. This collaborative approach promises to yield innovative solutions to complex biomedical challenges.

In conclusion, 1-(2-FLUOROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE OXIME (CAS No. 338392-33-9) represents a fascinating compound with diverse applications in pharmaceutical chemistry and beyond. Its unique structural features, combined with its potential for further functionalization, make it a valuable asset for researchers seeking to develop novel biologically active molecules. As ongoing studies continue to uncover new possibilities for this compound, its significance is poised to grow further, driving innovation across multiple scientific disciplines.